Cas no 24730-31-2 (Surfactin)

• Product Name: Surfactin
• CAS No: 24730-31-2
• MF: C₅₃H₉₃N₇O₁₃
• MW: 1036.34463572502
• CID: 259755
• Update Time: 2025-04-19

Surfactin Chemical and Physical Properties

Names and Identifiers

• Cyclo(L-a-aspartyl-D-leucyl-L-leucyl-3-hydroxy-13-methyltetradecanoyl-L-a-glutamyl-L-leucyl-D-leucyl-L-valyl)
• 3-[(3S,6R,9S,12S,15R,18S,21S,25R)-9-(carboxymethyl)-3,6,15,18-tetrakis(2-methylpropyl)-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-12-(propan-2-yl)-1-oxa-4,7,10,13,16,19,22-heptaazacyclopentacosan-21-yl]pro
• 3-[(9S,12S,15R,18S,21R)-9-(carboxymethyl)-3,6,15,18-tetrakis(2-methylpropyl)-25-(10-methylundecyl)-2,5,8,11,14,17,20,23-octaoxo-12-(propan-2-yl)-1-oxa-4,7,10,13,16,19,22-heptaazacyclopentacosan-21-yl]propanoic acid
• Surfactin

• Inchi： 1S/C53H93N7O13/c1-30(2)20-18-16-14-13-15-17-19-21-36-28-43(61)54-37(22-23-44(62)63)47(66)55-38(24-31(3)4)48(67)57-40(26-33(7)8)51(70)60-46(35(11)12)52(71)58-41(29-45(64)65)50(69)56-39(25-32(5)6)49(68)59-42(27-34(9)10)53(72)73-36/h30-42,46H,13-29H2,1-12H3,(H,54,61)(H,55,66)(H,56,69)(H,57,67)(H,58,71)(H,59,68)(H,60,70)(H,62,63)(H,64,65)/t36-,37+,38+,39-,40-,41+,42+,46+/m1/s1
• InChI Key： NJGWOFRZMQRKHT-WGVNQGGSSA-N
• SMILES： O1C([C@H](CC(C)C)NC([C@@H](CC(C)C)NC([C@H](CC(=O)O)NC([C@H](C(C)C)NC([C@@H](CC(C)C)NC([C@H](CC(C)C)NC([C@H](CCC(=O)O)NC(C[C@H]1CCCCCCCCCC(C)C)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 24
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 128
• XLogP3: 7.3
• Topological Polar Surface Area: 305

Experimental Properties

• Color/Form: Not determined
• Solubility: ethanol: 10 mg/mL, clear, slightly yellow
• Stability/Shelf Life: Stable, but store below 10 C. Incompatible with strong oxidizing agents.
• Solubility: Not determined

Surfactin Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides